Cas no 886498-06-2 (2-methanesulfonyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-methanesulfonyl-3-(trifluoromethyl)pyridine
• CAS No: 886498-06-2
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• CID: 4663930
• PubChem ID: 2761439
• Update Time: 2025-08-04

2-methanesulfonyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-METHYLSULFONYL-3-TRIFLUOROMETHYLPYRIDINE
• FS-1787
• 886498-06-2
• 2-methylsulfonyl-3-(trifluoromethyl)pyridine
• 2-(Methylsulfonyl)-3-(trifluoromethyl)pyridine
• 2-methanesulfonyl-3-(trifluoromethyl)pyridine
• AKOS026674975

• MDL： MFCD06798031
• Inchi： 1S/C7H6F3NO2S/c1-14(12,13)6-5(7(8,9)10)3-2-4-11-6/h2-4H,1H3
• InChI Key： NEBOYTZGLSKYSC-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C(F)(F)F)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 225.00713409g/mol
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-methanesulfonyl-3-(trifluoromethyl)pyridine

Introduction to 2-methanesulfonyl-3-(trifluoromethyl)pyridine (CAS No. 886498-06-2)

2-methanesulfonyl-3-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 886498-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both a methanesulfonyl group and a trifluoromethyl substituent imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-methanesulfonyl-3-(trifluoromethyl)pyridine combines the electron-withdrawing effects of the sulfonyl group and the electron-donating influence of the trifluoromethyl group, which can modulate the reactivity and binding affinity of the compound. Such structural features are often exploited in drug design to enhance metabolic stability, improve pharmacokinetic profiles, and optimize target interactions. The compound’s versatility has led to its exploration in multiple therapeutic areas, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their demonstrated efficacy in improving drug-like properties. The trifluoromethyl group, in particular, is renowned for its ability to enhance binding affinity to biological targets, prolong half-life, and reduce susceptibility to metabolic degradation. Furthermore, the methanesulfonyl moiety can serve as a critical pharmacophore for interactions with enzymes or receptors. This combination makes 2-methanesulfonyl-3-(trifluoromethyl)pyridine a compelling scaffold for medicinal chemists seeking novel therapeutic candidates.

One of the most promising applications of this compound has been observed in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating 2-methanesulfonyl-3-(trifluoromethyl)pyridine into kinase inhibitor designs, researchers have been able to achieve high selectivity and potency against target kinases. For instance, studies have demonstrated its utility in generating inhibitors that selectively inhibit tyrosine kinases involved in tumor proliferation and survival. The trifluoromethyl group’s ability to stabilize key interactions within the kinase active site has been particularly noteworthy.

Another area where 2-methanesulfonyl-3-(trifluoromethyl)pyridine has shown promise is in the realm of central nervous system (CNS) therapeutics. Neurokinin-1 receptors (NK1Rs), which are expressed widely throughout the brain and periphery, have been implicated in conditions such as chemotherapy-induced nausea and vomiting (CINV), migraine headaches, and inflammation-related disorders. Compounds derived from this scaffold have been investigated for their potential as NK1R antagonists. The unique electronic properties conferred by the sulfonyl and trifluoromethyl groups allow for precise tuning of receptor binding affinity, leading to improved pharmacological profiles.

The synthesis of 2-methanesulfonyl-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by sulfonylation at the desired position. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency. Given its structural complexity, researchers often employ spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for structural elucidation.

In terms of physicochemical properties, 2-methanesulfonyl-3-(trifluoromethyl)pyridine exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile but limited solubility in water. These characteristics influence its formulation as an active pharmaceutical ingredient (API), necessitating considerations for solubility enhancement techniques if oral or injectable formulations are intended. Additionally, its stability under various storage conditions must be assessed to ensure shelf-life integrity.

The safety profile of 2-methanesulfonyl-3-(trifluoromethyl)pyridine is another critical aspect that has been thoroughly evaluated through preclinical studies. Acute toxicity assays have indicated that the compound exhibits low systemic toxicity at tested doses when administered orally or intraperitoneally in animal models. However, potential side effects such as gastrointestinal irritation or central nervous system depression cannot be entirely ruled out without further extensive testing. Long-term toxicity studies are essential before considering clinical translation.

From an industrial perspective, the demand for 2-methanesulfonyl-3-(trifluoromethyl)pyridine is expected to grow alongside advancements in fluorinated drug development. Pharmaceutical companies are increasingly investing in fluorinated building blocks due to their proven benefits in enhancing drug efficacy and safety profiles. As such, manufacturers specializing in fine chemicals may consider scaling up production capacities to meet market demands while adhering to stringent quality control measures.

In conclusion,2-methanesulfonyl-3-(trifluoromethyl)pyridine (CAS No. 886498-06-2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic domains. Its unique structural features offer advantages in drug design by improving target engagement and metabolic stability while minimizing off-target effects through careful molecular optimization strategies implemented by medicinal chemists worldwide.